Cas no 2138242-09-6 (Benzaldehyde, 4-[5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-)

• Product Name: Benzaldehyde, 4-[5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-
• CAS No: 2138242-09-6
• MF: C₁₂H₁₀F₂N₂O
• MW: 236.217409610748
• CID: 5259067
• Update Time: 2025-05-20

Benzaldehyde, 4-[5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-

• Inchi： 1S/C12H10F2N2O/c1-16-11(12(13)14)10(6-15-16)9-4-2-8(7-17)3-5-9/h2-7,12H,1H3
• InChI Key： JLBMUEXZGYGDBY-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2=C(C(F)F)N(C)N=C2)C=C1

Additional information on Benzaldehyde, 4-[5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]-

Introduction to Benzaldehyde, 4-[5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl] (CAS No. 2138242-09-6)

Benzaldehyde, 4-[5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl] (CAS No. 2138242-09-6) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DFMPB for brevity, is characterized by its distinctive molecular structure, which includes a benzaldehyde moiety and a difluoromethyl-substituted pyrazole ring. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The benzaldehyde moiety is a well-known aromatic aldehyde that plays a crucial role in the synthesis of numerous organic compounds. It is widely used in the fragrance and flavor industries due to its pleasant aroma and taste. However, in the context of DFMPB, the benzaldehyde group serves as a key structural element that influences the compound's reactivity and biological activity. The presence of the difluoromethyl group on the pyrazole ring is particularly noteworthy, as it significantly enhances the compound's lipophilicity and metabolic stability, which are essential properties for drug candidates.

Recent studies have highlighted the potential of DFMPB as a lead compound in the development of novel therapeutic agents. One notable area of research is its application in the treatment of inflammatory diseases. Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. Chronic inflammation is associated with various diseases, including arthritis, asthma, and cardiovascular disorders. DFMPB has been shown to exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Moreover, DFMPB has demonstrated promising activity against cancer cells. Cancer is characterized by uncontrolled cell growth and proliferation, which can be driven by various molecular mechanisms. Preclinical studies have shown that DFMPB can selectively induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells. For instance, DFMPB has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in promoting cell survival and resistance to chemotherapy.

In addition to its anti-inflammatory and anticancer properties, DFMPB has also been investigated for its potential use in neurodegenerative disorders. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function and structure. Recent research has suggested that oxidative stress and inflammation are key contributors to the pathogenesis of these disorders. DFMPB has been shown to exert neuroprotective effects by scavenging reactive oxygen species (ROS) and reducing neuroinflammation. These findings suggest that DFMPB may have therapeutic potential in preventing or slowing down the progression of neurodegenerative diseases.

The pharmacokinetic properties of DFMPB have also been extensively studied. Due to its lipophilic nature, DFMPB exhibits good oral bioavailability and favorable distribution characteristics. It can readily cross biological membranes, including the blood-brain barrier (BBB), which is crucial for its therapeutic efficacy in central nervous system (CNS) disorders. Furthermore, DFMPB has demonstrated low toxicity in preclinical models, making it a promising candidate for further clinical development.

In conclusion, Benzaldehyde, 4-[5-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl] (CAS No. 2138242-09-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable biological properties, including anti-inflammatory, anticancer, and neuroprotective activities. Ongoing research continues to uncover new insights into the mechanisms underlying its therapeutic effects, paving the way for its potential use in treating various diseases. As research progresses, DFMPB holds great promise as a lead compound for developing novel therapeutic agents.